Cas no 1823812-70-9 (2'-Chloro-4'-methyl-5'H-spiro[cyclohexane-1,6'-thieno[2,3-D]pyrimidine])

• Product Name: 2'-Chloro-4'-methyl-5'H-spiro[cyclohexane-1,6'-thieno[2,3-D]pyrimidine]
• CAS No: 1823812-70-9
• MF: C₁₂H₁₅ClN₂S
• MW: 254.778900384903
• CID: 4817710
• Update Time: 2025-10-29

2'-Chloro-4'-methyl-5'H-spiro[cyclohexane-1,6'-thieno[2,3-D]pyrimidine] Chemical and Physical Properties

Names and Identifiers

• 2'-CHLORO-4'-METHYL-5'H-SPIRO[CYCLOHEXANE-1,6'-THIENO[2,3-D]PYRIMIDINE]
• 2'-Chloro-4'-methyl-5'H-spiro[cyclohexane-1,6'-thieno[2,3-D]pyrimidine]

• Inchi： 1S/C12H15ClN2S/c1-8-9-7-12(5-3-2-4-6-12)16-10(9)15-11(13)14-8/h2-7H2,1H3
• InChI Key： LEQUBOKRWDSNQZ-UHFFFAOYSA-N
• SMILES： ClC1N=C(C)C2=C(N=1)SC1(C2)CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 268
• XLogP3: 4.1
• Topological Polar Surface Area: 51.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2'-Chloro-4'-methyl-5'H-spiro[cyclohexane-1,6'-thieno[2,3-D]pyrimidine]

Introduction to 2'-Chloro-4'-methyl-5'H-spiro[cyclohexane-1,6'-thieno[2,3-D]pyrimidine] (CAS No. 1823812-70-9)

2'-Chloro-4'-methyl-5'H-spiro[cyclohexane-1,6'-thieno[2,3-D]pyrimidine], identified by its CAS number 1823812-70-9, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic and heterocyclic framework. This compound belongs to the class of spirocyclic thienopyrimidines, which are known for their diverse biological activities and potential applications in the development of novel therapeutic agents.

The molecular structure of 2'-Chloro-4'-methyl-5'H-spiro[cyclohexane-1,6'-thieno[2,3-D]pyrimidine] features a spiro linkage between a cyclohexane ring and a thienopyrimidine moiety. The presence of a chloro substituent at the 2' position and a methyl group at the 4' position further enhances its structural complexity and influences its chemical reactivity. This unique architecture makes it an intriguing candidate for further exploration in drug discovery and development.

Recent advancements in medicinal chemistry have highlighted the importance of spirocyclic compounds in the design of bioactive molecules. Spirocyclic structures often exhibit enhanced metabolic stability, improved solubility, and reduced toxicity compared to their acyclic counterparts. The spirocyclic core in 2'-Chloro-4'-methyl-5'H-spiro[cyclohexane-1,6'-thieno[2,3-D]pyrimidine] contributes to these desirable properties, making it a promising scaffold for the development of new pharmaceuticals.

The thienopyrimidine moiety is another key feature of this compound that contributes to its biological relevance. Thienopyrimidines are a class of heterocyclic compounds that have been extensively studied for their potential as kinase inhibitors, antiviral agents, and anticancer drugs. The spiro linkage introduces additional conformational flexibility, which can be exploited to optimize binding interactions with biological targets.

In the context of current research, 2'-Chloro-4'-methyl-5'H-spiro[cyclohexane-1,6'-thieno[2,3-D]pyrimidine] has been investigated for its potential role in modulating various biological pathways. Studies have suggested that this compound may exhibit inhibitory activity against certain kinases, which are critical enzymes involved in cell signaling pathways associated with cancer and inflammation. The chloro and methyl substituents are believed to play a crucial role in modulating the electronic properties of the molecule, thereby influencing its binding affinity and selectivity.

The synthesis of 2'-Chloro-4'-methyl-5'H-spiro[cyclohexane-1,6'-thieno[2,3-D]pyrimidine] represents a significant challenge due to its complex structural features. However, recent methodological advancements in organic synthesis have made it possible to access such intricate molecules with greater ease. Techniques such as transition metal-catalyzed cross-coupling reactions and ring-closing metathesis have been particularly useful in constructing the spirocyclic core and the thienopyrimidine ring system.

From a computational chemistry perspective, the study of 2'-Chloro-4'-methyl-5'H-spiro[cyclohexane-1,6'-thieno[2,3-D]pyrimidine] has provided valuable insights into its molecular interactions. Molecular dynamics simulations and quantum mechanical calculations have been employed to elucidate the conformational landscape and binding modes of this compound with potential biological targets. These computational studies have helped in rationalizing its observed biological activities and guiding the design of analogs with improved properties.

The pharmacokinetic profile of 2'-Chloro-4'-methyl-5'H-spiro[cyclohexane-1,6'-thieno[2,3-D]pyrimidine] is another area of interest. Preliminary studies suggest that this compound exhibits good oral bioavailability and moderate metabolic stability in vivo. These pharmacokinetic properties are essential for evaluating its potential as a lead compound for further drug development. Additionally, toxicological assessments have been conducted to assess its safety profile, which is crucial for advancing it towards clinical trials.

In conclusion, 2'-Chloro-4'-methyl-5'H-spiro[cyclohexane-1,6 '-thieno[2',3-D]pyrimidine (CAS No. 1823812 -70 -9) is a structurally fascinating compound with significant potential in medicinal chemistry. Its unique spirocyclic and heterocyclic framework , coupled with its promising biological activities , make it an attractive candidate for further exploration . Ongoing research efforts are focused on optimizing its chemical structure , understanding its mechanisms of action , and evaluating its therapeutic potential . As our understanding of molecular interactions continues to evolve , compounds like 2 '-Chloro -4 '-methyl -5 ' H -spiro [ cyc lohex ane -1 ,6 '-th ieno [ 2 ' ,3 -D ] py rimid ine will undoubtedly play a crucial role in shaping the future of drug discovery . p >